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Compound of Interest

Compound Name: TWS119 TFA

Cat. No.: B560273 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling and disposal of TWS119 TFA (trifluoroacetate), a potent

GSK-3β inhibitor. The trifluoroacetic acid (TFA) counterion is a strong, corrosive acid, which is a

primary driver of the acute handling hazards associated with this compound. TWS119 itself is a

pharmacologically active substance and care should be taken to avoid direct contact and

inhalation.[1]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment for handling

TWS119 TFA.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and change them frequently.[1]

Eyes/Face

Safety glasses with side

shields or goggles, and a face

shield

A face shield is required when

handling larger quantities or

when there is a significant risk

of splashing.[1]

Skin/Body Laboratory coat

A flame-retardant lab coat is

recommended. Ensure it is

fully buttoned.[1]

Respiratory Fume hood or respirator

A chemical fume hood is

required for handling stock

solutions and any procedures

that may generate aerosols. If

a fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[1]

Hazard Identification
TWS119 is classified as harmful if swallowed and causes serious eye irritation.[2]

Hazard Statements:

H302: Harmful if swallowed.[2]

H319: Causes serious eye irritation.[2]

Precautionary Statements:

P264: Wash thoroughly after handling.[2]
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P270: Do not eat, drink or smoke when using this product.[2]

P280: Wear eye protection / face protection.[2]

P301+P312: If swallowed: Call a poison center/doctor if you feel unwell.[2]

P330: Rinse mouth.[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is mandatory for the safe handling of TWS119
TFA.[1]

1. Preparation and Inspection:

Before handling, ensure that an eyewash station and safety shower are readily accessible

and have been recently tested.[1]

Inspect all PPE for damage or wear and tear. Replace any compromised items immediately.

[1]

Prepare your workspace within a certified chemical fume hood.[1]

2. Donning PPE:

Put on your laboratory coat, ensuring it is fully fastened.[1]

Don safety glasses or goggles.[1]

Wash and dry your hands thoroughly before putting on gloves.[1]

If required, don a face shield and respirator.[1]

3. Handling TWS119 TFA:

Handle the solid compound and its solutions exclusively within a chemical fume hood to

minimize inhalation exposure.[1]
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When preparing solutions, slowly add TWS119 TFA to the solvent to avoid splashing.[1]

Keep all containers of TWS119 TFA tightly sealed when not in use.[1]

4. Doffing PPE:

Remove gloves first, peeling them off from the cuff to the fingertips to avoid skin contact with

the exterior of the glove.[1]

Remove your lab coat, folding it inward to contain any potential contamination.[1]

Remove face shield and eye protection.[1]

Wash your hands thoroughly with soap and water.[1]

Disposal Plan
All waste materials contaminated with TWS119 TFA must be treated as hazardous waste.[1]

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a dedicated, clearly labeled hazardous waste container.[1]

Liquid Waste: Unused solutions containing TWS119 TFA should be collected in a separate,

clearly labeled hazardous waste container. Do not pour down the drain.

Experimental Protocols
Solution Preparation: TWS119 is soluble in DMSO.[3] For in vivo studies, a stock solution can

be prepared in DMSO and then further diluted in a suitable vehicle such as 20% SBE-β-CD in

saline.[4] For example, to prepare a 2.5 mg/mL working solution, 100 μL of a 25.0 mg/mL

DMSO stock solution can be added to 900 μL of 20% SBE-β-CD in saline.[4]

Signaling Pathway and Experimental Workflow
TWS119 is a potent inhibitor of glycogen synthase kinase-3 beta (GSK-3β), a key negative

regulator of the Wnt signaling pathway.[3][5][6] By inhibiting GSK-3β, TWS119 leads to the

accumulation of β-catenin, which then translocates to the nucleus to activate target gene

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b560273?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_TP_5801_TFA.pdf
https://www.benchchem.com/product/b560273?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_TP_5801_TFA.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_TP_5801_TFA.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_TP_5801_TFA.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_TP_5801_TFA.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_TP_5801_TFA.pdf
https://www.benchchem.com/product/b560273?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_TP_5801_TFA.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_TP_5801_TFA.pdf
https://www.benchchem.com/product/b560273?utm_src=pdf-body
https://www.cellgs.com/products/tws119.html
https://www.medchemexpress.com/TWS119.html
https://www.medchemexpress.com/TWS119.html
https://www.cellgs.com/products/tws119.html
https://www.selleckchem.com/products/TWS119.html
https://www.stemcell.com/products/tws119.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


expression.[3][5] This mechanism is central to its ability to induce neuronal differentiation in

stem cells.[3][5]
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Caption: TWS119 inhibits GSK-3β, preventing β-catenin phosphorylation and degradation,

leading to its nuclear translocation and target gene activation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.cellgs.com/products/tws119.html
https://www.selleckchem.com/products/TWS119.html
https://www.cellgs.com/products/tws119.html
https://www.selleckchem.com/products/TWS119.html
https://www.benchchem.com/product/b560273?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive TWS119 TFA

Preparation & Inspection
(Eyewash, Fume Hood, PPE)

Don PPE
(Coat, Goggles, Gloves)

Handle in Fume Hood
(Weighing, Solution Prep)

Secure Storage
(Tightly Sealed Container)

Doff PPE
(Gloves, Coat, Goggles)

After Use

Waste Disposal
(Hazardous Waste Containers)

End: Decontaminate & Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of TWS119 TFA from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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